Cas no 1000512-48-0 (2-(6-Methoxypyridin-2-yl)acetonitrile)

• Product Name: 2-(6-Methoxypyridin-2-yl)acetonitrile
• CAS No: 1000512-48-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD09923742
• CID: 97679
• PubChem ID: 45489864
• Update Time: 2025-10-18

2-(6-Methoxypyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxypyridin-2-yl)acetonitrile
• 2-Pyridineacetonitrile, 6-methoxy-
• (6-Methoxy-pyridin-2-yl)-acetonitrile
• 2-(3-BENZYLOXYPHENYL)THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• DTXSID40670483
• XNYIRHWBNGDYPU-UHFFFAOYSA-N
• 1000512-48-0
• SCHEMBL17391197
• (6-Methoxypyridin-2-yl)acetonitrile
• MFCD09923742
• J-506174
• AB55136
• AKOS012897823
• EN300-100487
• AM802814
• FT-0656266
• Z1139189684
• CS-W000072
• AS-41708
• A16140
• DB-011900

• MDL： MFCD09923742
• Inchi： 1S/C8H8N2O/c1-11-8-4-2-3-7(10-8)5-6-9/h2-4H,5H2,1H3
• InChI Key： XNYIRHWBNGDYPU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC#N)=N1

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.115
• Boiling Point: 255.2±25.0℃/760mmHg
• Flash Point: 108.2 °C
• PSA: 45.91000
• LogP: 1.15628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(6-Methoxypyridin-2-yl)acetonitrile

Introduction to 2-(6-Methoxypyridin-2-yl)acetonitrile (CAS No. 1000512-48-0)

2-(6-Methoxypyridin-2-yl)acetonitrile, with the chemical formula C₇H₈N₂O, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic amide derivative has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The compound's molecular structure, featuring a pyridine ring substituted with a methoxy group and an acetonitrile moiety, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1000512-48-0 uniquely identifies this compound and distinguishes it from other chemical entities. This numerical identifier is essential for researchers to ensure the accuracy and consistency of their experiments. The compound's purity and stability are critical factors that influence its efficacy in pharmaceutical applications, making it a subject of rigorous quality control measures.

One of the most compelling aspects of 2-(6-Methoxypyridin-2-yl)acetonitrile is its role in the synthesis of pharmaceutical intermediates. The pyridine ring is a common structural motif in many drugs, owing to its ability to interact with biological targets effectively. The methoxy group enhances the compound's solubility and metabolic stability, while the acetonitrile moiety provides a reactive site for further functionalization.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. 2-(6-Methoxypyridin-2-yl)acetonitrile has emerged as a key building block in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's ability to modulate enzyme activity makes it a promising candidate for drug discovery programs.

The synthetic pathways involving 2-(6-Methoxypyridin-2-yl)acetonitrile have been extensively explored to optimize yield and purity. Researchers have employed various catalytic systems, including transition metal catalysts, to facilitate efficient transformations. These advancements have not only improved the accessibility of the compound but also opened new avenues for its application in complex molecule synthesis.

Another area where this compound has shown promise is in the development of neurological drugs. Pyridine derivatives are known for their interaction with central nervous system receptors, making them valuable in treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of 2-(6-Methoxypyridin-2-yl)acetonitrile make it an attractive scaffold for designing molecules that can cross the blood-brain barrier effectively.

Recent studies have also highlighted the compound's role in antimicrobial applications. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. 2-(6-Methoxypyridin-2-yl)acetonitrile-based compounds have been found to exhibit promising activity against various bacterial strains, including those that are resistant to conventional antibiotics. This finding underscores the importance of this compound in addressing global health challenges.

The chemical properties of 2-(6-Methoxypyridin-2-yl)acetonitrile contribute to its versatility as a synthetic intermediate. Its reactivity allows for diverse functionalizations, enabling chemists to tailor its properties for specific applications. For example, nucleophilic substitution reactions can be employed to introduce additional functional groups, expanding its utility in drug development.

In conclusion, 2-(6-Methoxypyridin-2-yl)acetonitrile (CAS No. 1000512-48-0) is a multifaceted compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing chemical and pharmaceutical sciences is undeniable.